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PF-AKT400 Profile

The table below summarizes the core information available for PF-AKT400.

Property Description

Name PF-AKT400 (also known as AKT protein kinase inhibitor) [1] [2] [3]

Catalog Number T5508 (TargetMol); M27611 (AbMole) [2] [3]

CAS Number 1004990-28-6 [1] [2] [3]

Molecular Formula C₂₀H₂₂F₂N₆O [1] [2] [3]

Molecular Weight 400.43 g/mol [1] [2] [3]

Mechanism of Action Broadly selective, potent, ATP-competitive Akt inhibitor [2] [3]

Reported IC₅₀ PKBα (Akt1): 0.5 nM; PKA: 450 nM (900-fold selectivity) [1] [2] [3]

Solubility ≥ 90 mg/mL in DMSO ( ~224.76 mM) [2] [3]

Storage Solid: -20°C for 3 years; in solvent: -80°C for 6 months [3]
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Information Availability Notice

It's important to note that the search results lack detailed cellular efficacy data, such as half-maximal growth

inhibitory concentration (GI₅₀) in specific cell lines, effects on cell proliferation, or induction of apoptosis.

The available IC₅₀ value of 0.5 nM is from biochemical assays against purified PKBα (Akt1) and does not

represent cellular potency [2] [3].

No direct comparison data with other Akt inhibitors (like MK-2206, Ipatasertib, etc.) was found in the search

results, making an objective performance guide impossible at this time.

Experimental Context for Akt Inhibition

While specific protocols for PF-AKT400 are not provided, research on Akt inhibitors commonly involves

the following methodologies to verify cellular efficacy, which you can consider for your own investigations:

Cell Viability/Proliferation Assays: Measures the compound's ability to inhibit cancer cell growth

(e.g., MTT, CellTiter-Glo). The PI3K/Akt pathway is a key driver of cell survival and growth, and its
inhibition typically reduces viability [4] [5].

Analysis of Pathway Inhibition: Western blotting is used to detect changes in phosphorylation
levels of Akt itself (e.g., at Ser473) and its downstream targets (e.g., p70S6K, GSK3β) to confirm on-

target activity in cells [6].
Apoptosis Assays: Evaluates the induction of programmed cell death (e.g., TUNEL assay, caspase-

3 activation). Inhibition of pro-survival Akt signaling can promote apoptosis [4] [7] [8].
Combination Studies: Tests the synergy between Akt inhibitors and other chemotherapeutic agents

(e.g., etoposide) to overcome therapy resistance, a known role of the Akt pathway [4] [6] [5].

The PI3K/Akt Pathway and Experimental Rationale

The diagram below illustrates the PI3K/Akt signaling pathway, which is frequently dysregulated in cancer,

and the points where PF-AKT400 and other common inhibitors act.
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This pathway is critically involved in promoting cell survival, growth, and therapy resistance [4] [5]. Akt

activation can phosphorylate pro-apoptotic proteins like Bax, switching its function from promoting to

inhibiting cell death, which is a key mechanism of chemotherapy resistance [7]. Inhibiting this pathway is a

validated strategy to sensitize cancer cells to treatment [4] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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